![molecular formula C8H10N2S B1334601 o-Tolylthiourea CAS No. 614-78-8](/img/structure/B1334601.png)
o-Tolylthiourea
Overview
Description
Thiourea, (2-methylphenyl)- is a crystalline solid. (EPA, 1998)
Scientific Research Applications
Spectroscopic and Structural Analysis
- o-Tolylthiourea has been examined through infrared and Raman spectroscopies, and theoretical models such as B3LYP/6–311++G (d,p). This research helps in understanding the molecular structure and properties of this compound, which is biologically active. The studies provide insights into its geometrical conformation, vibrational frequencies, and thermodynamic parameters, critical for its application in various scientific domains (Bahçelī, Sarıkaya, Dereli, & Özturan, 2020).
Adsorption Properties
- This compound shows significant potential in adsorption processes. Studies have used it with polar-modified hyper-cross-linked resins, demonstrating its efficient adsorption capabilities. Such research is crucial for understanding how this compound can be utilized in purification or extraction processes in various environmental and industrial applications (Wang, Shen, Wang, Liu, Dai, & Fei, 2019).
Pharmacological Evaluation of Metal Complexes
- This compound derivatives have been synthesized and evaluated for their potential as antibacterial and antifungal agents. The focus on metal complexes containing this compound highlights its significance in developing new therapeutic agents. This line of research is crucial for advancing medical and pharmaceutical sciences (Shakoor & Asghar, 2021).
Mechanism of Action
Target of Action
The primary targets of o-Tolylthiourea are currently unknown . The compound is a derivative of thiourea, which has been known to act as a dormancy-breaking agent in seeds .
Mode of Action
Thiourea enters the seeds at much the same rate as water .
Biochemical Pathways
Thiourea and its derivatives have been noted for their diverse biological applications, including antibacterial, antioxidant, anticancer, anti-inflammatory, anti-alzheimer, antituberculosis, and antimalarial properties .
Result of Action
It is known that thiourea, a related compound, has a stimulatory effect on the germination of lettuce seeds .
Action Environment
It is known that the amount of thiourea entering the seeds was found to vary with its external concentration, as is to be expected from the finding that thiourea enters together with the water .
Biochemical Analysis
Biochemical Properties
It is known that thioureas, a class of compounds to which o-Tolylthiourea belongs, can interact with various enzymes and proteins
Cellular Effects
It is known that thioureas can have diverse biological applications, including antibacterial, antioxidant, anticancer, anti-inflammatory, anti-Alzheimer, antituberculosis, and antimalarial properties
Molecular Mechanism
Thioureas are believed to exert their effects through oxidation at sulfur, followed by reactions in which the sulfur moiety is separated from the rest of the molecule
Properties
IUPAC Name |
(2-methylphenyl)thiourea | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N2S/c1-6-4-2-3-5-7(6)10-8(9)11/h2-5H,1H3,(H3,9,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ACLZYRNSDLQOIA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1NC(=S)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N2S | |
Record name | THIOUREA, (2-METHYLPHENYL)- | |
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DSSTOX Substance ID |
DTXSID6060634 | |
Record name | (2-Methylphenyl)thiourea | |
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Molecular Weight |
166.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Thiourea, (2-methylphenyl)- is a crystalline solid. (EPA, 1998), Solid; [HSDB] Powder; [Alfa Aesar MSDS] Colorless odorless solid; [FAHAZMAT] | |
Record name | THIOUREA, (2-METHYLPHENYL)- | |
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Record name | N-(2-Methylphenyl)thiourea | |
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Solubility |
> 10% in water, > 10% in ethanol | |
Record name | N-(2-METHYLPHENYL)THIOUREA | |
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Color/Form |
Needles (from dilute ethanol, water) | |
CAS No. |
614-78-8 | |
Record name | THIOUREA, (2-METHYLPHENYL)- | |
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Record name | (2-Methylphenyl)thiourea | |
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Record name | N-(2-Methylphenyl)thiourea | |
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Record name | o-Tolylthiourea | |
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Record name | Thiourea, N-(2-methylphenyl)- | |
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Record name | (2-Methylphenyl)thiourea | |
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Record name | o-tolylthiourea | |
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Record name | O-TOLYLTHIOUREA | |
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Record name | N-(2-METHYLPHENYL)THIOUREA | |
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Melting Point |
304 to 324 °F (EPA, 1998), 162 °C | |
Record name | THIOUREA, (2-METHYLPHENYL)- | |
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Record name | N-(2-METHYLPHENYL)THIOUREA | |
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Synthesis routes and methods I
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Synthesis routes and methods II
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Synthesis routes and methods III
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the typical molecular structure of o-Tolylthiourea derivatives and how are they characterized?
A1: this compound derivatives commonly exist as N,N' -disubstituted thioureas where the o-tolyl group (C6H4(CH3)) is linked to the thiourea core (NHCSNH2) via a nitrogen atom. For example, 1,1-dimethyl-3-o-tolylthiourea has the molecular formula C10H14N2S [] while 1,1-diethyl-3-o-tolylthiourea is C12H18N2S []. X-ray crystallography reveals that both compounds crystallize in the orthorhombic space group P212121 and exhibit similar crystal packing, characterized by N–H···S hydrogen bonds forming chains along the b axis [].
Q2: What are some of the common applications of this compound derivatives in coordination chemistry?
A2: this compound and its derivatives can act as ligands in coordination complexes with transition metals. For instance, this compound (o-totu) forms a complex with Nickel (II) as [Ni L3(L’)NCS X], where L can be thiourea (tu) or o-totu, L' represents o-chlorophenyl thiourea (o-CI Ptu), and X can be Cl or NO3 []. These complexes have been shown to act as 1:1 electrolytes in methanol, suggesting the presence of ionic species in solution [].
Q3: How do different substituents on the thiourea core influence the coordination behavior of this compound derivatives?
A3: The specific substituents on the thiourea core can influence the coordination mode and properties of this compound complexes. For example, while this compound acts as a neutral ligand in the Nickel (II) complexes mentioned above [], diarylthioureas like sym-di-o-tolylthiourea (dottu) coordinate to tungsten carbonyl (W(CO)6) forming monosubstituted products like [(dottu)W(CO)5] []. This difference highlights the impact of substituents on ligand properties.
Q4: Can this compound derivatives be used in separation science?
A4: Yes, this compound derivatives have shown promise in separating metal ions. Di-o-tolylthiourea, when incorporated into bulk liquid membranes, facilitated the separation of Palladium(II) (PdCl4 2-) and Platinum(IV) (PtCl6 2-) from hydrochloric acid mixtures through electrodialysis []. This separation process was influenced by factors like current density, membrane composition, and aqueous phase composition [].
Q5: Are there studies on the environmental impact and potential applications of this compound derivatives in adsorption processes?
A5: While specific details on environmental impact are limited in the provided research, one study investigates the adsorption of this compound onto polar-modified hyper-cross-linked resins []. This suggests potential applications in removing this compound or similar compounds from solutions, highlighting its relevance in separation and purification processes.
Q6: What are the common analytical techniques used to characterize and study this compound and its derivatives?
A6: Characterization of this compound derivatives typically involves a combination of techniques. These include:
- X-ray crystallography: This technique elucidates the crystal structure, bond lengths, and intermolecular interactions, as demonstrated in the structural analysis of 1,1-dimethyl-3-o-tolylthiourea and 1,1-diethyl-3-o-tolylthiourea [].
- Infrared Spectroscopy (IR): IR spectroscopy is useful for identifying functional groups and studying coordination modes. For instance, it helps differentiate between S- and N-bonding in thiourea complexes [, , ].
- Conductivity measurements: This method provides insights into the electrolytic nature of complexes, as demonstrated with the Nickel (II) complexes of this compound [].
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